Cas no 56715-20-9 (Acetamide, N-[4-[(2S)-2,3-dihydroxypropoxy]phenyl]-)

• Product Name: Acetamide, N-[4-[(2S)-2,3-dihydroxypropoxy]phenyl]-
• CAS No: 56715-20-9
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 348054
• Update Time: 2023-03-30

Acetamide, N-[4-[(2S)-2,3-dihydroxypropoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(2,3-dihydroxypropoxy)phenyl]-, (S)-
• Acetamide, N-[4-[(2S)-2,3-dihydroxypropoxy]phenyl]-

• Inchi： 1S/C11H15NO4/c1-8(14)12-9-2-4-11(5-3-9)16-7-10(15)6-13/h2-5,10,13,15H,6-7H2,1H3,(H,12,14)/t10-/m0/s1
• InChI Key： GRAOWBQCLZIQIW-JTQLQIEISA-N
• SMILES： C(NC1=CC=C(OC[C@@H](O)CO)C=C1)(=O)C

Computed Properties

• Exact Mass: 225.1
• Monoisotopic Mass: 225.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3

Experimental Properties

• Density: 1.287
• Boiling Point: 514.7°C at 760 mmHg
• Flash Point: 265.1°C
• Refractive Index: 1.595
• LogP: 0.45000